Cas no 2097895-96-8 (4-tert-butyl-2-oxo-N-(prop-2-yn-1-yl)pyrrolidine-3-carboxamide)
4-tert-butyl-2-oxo-N-(prop-2-yn-1-yl)pyrrolidine-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyrrolidinecarboxamide, 4-(1,1-dimethylethyl)-2-oxo-N-2-propyn-1-yl-
- 4-tert-butyl-2-oxo-N-(prop-2-yn-1-yl)pyrrolidine-3-carboxamide
- 4-tert-butyl-2-oxo-N-prop-2-ynylpyrrolidine-3-carboxamide
-
- Inchi: 1S/C12H18N2O2/c1-5-6-13-10(15)9-8(12(2,3)4)7-14-11(9)16/h1,8-9H,6-7H2,2-4H3,(H,13,15)(H,14,16)
- InChI Key: NVBVFTMHIDGAGX-UHFFFAOYSA-N
- SMILES: O=C1C([H])(C(N([H])C([H])([H])C#C[H])=O)C([H])(C([H])([H])N1[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]
Computed Properties
- Exact Mass: 222.136827821 g/mol
- Monoisotopic Mass: 222.136827821 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 346
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 222.28
- XLogP3: 1.4
- Topological Polar Surface Area: 58.2
4-tert-butyl-2-oxo-N-(prop-2-yn-1-yl)pyrrolidine-3-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6558-0442-2μmol |
4-tert-butyl-2-oxo-N-(prop-2-yn-1-yl)pyrrolidine-3-carboxamide |
2097895-96-8 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6558-0442-5μmol |
4-tert-butyl-2-oxo-N-(prop-2-yn-1-yl)pyrrolidine-3-carboxamide |
2097895-96-8 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6558-0442-10μmol |
4-tert-butyl-2-oxo-N-(prop-2-yn-1-yl)pyrrolidine-3-carboxamide |
2097895-96-8 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6558-0442-20μmol |
4-tert-butyl-2-oxo-N-(prop-2-yn-1-yl)pyrrolidine-3-carboxamide |
2097895-96-8 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6558-0442-1mg |
4-tert-butyl-2-oxo-N-(prop-2-yn-1-yl)pyrrolidine-3-carboxamide |
2097895-96-8 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6558-0442-2mg |
4-tert-butyl-2-oxo-N-(prop-2-yn-1-yl)pyrrolidine-3-carboxamide |
2097895-96-8 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6558-0442-3mg |
4-tert-butyl-2-oxo-N-(prop-2-yn-1-yl)pyrrolidine-3-carboxamide |
2097895-96-8 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6558-0442-4mg |
4-tert-butyl-2-oxo-N-(prop-2-yn-1-yl)pyrrolidine-3-carboxamide |
2097895-96-8 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6558-0442-5mg |
4-tert-butyl-2-oxo-N-(prop-2-yn-1-yl)pyrrolidine-3-carboxamide |
2097895-96-8 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6558-0442-10mg |
4-tert-butyl-2-oxo-N-(prop-2-yn-1-yl)pyrrolidine-3-carboxamide |
2097895-96-8 | 10mg |
$79.0 | 2023-09-08 |
4-tert-butyl-2-oxo-N-(prop-2-yn-1-yl)pyrrolidine-3-carboxamide Related Literature
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
Additional information on 4-tert-butyl-2-oxo-N-(prop-2-yn-1-yl)pyrrolidine-3-carboxamide
Introduction to 4-tert-butyl-2-oxo-N-(prop-2-yn-1-yl)pyrrolidine-3-carboxamide (CAS No. 2097895-96-8)
4-tert-butyl-2-oxo-N-(prop-2-yn-1-yl)pyrrolidine-3-carboxamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 2097895-96-8, this compound represents a unique structural motif that combines a pyrrolidine core with functional groups that are of particular interest for drug discovery and development. The presence of a tert-butyl group at the 4-position and an acetylenic moiety at the 3-position of the pyrrolidine ring introduces distinct electronic and steric properties, making it a promising candidate for further exploration in synthetic chemistry and biological activity studies.
The compound's structure is characterized by a 2-oxo (or β-keto) functionality, which is known to participate in various chemical transformations and biological interactions. This feature, combined with the prop-2-ynyl substituent, suggests potential applications in the design of bioactive molecules, particularly those targeting neurological and inflammatory pathways. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and pharmacokinetic properties of such compounds with greater accuracy, further fueling interest in derivatives of 4-tert-butyl-2-oxo-N-(prop-2-yn-1-yl)pyrrolidine-3-carboxamide.
In the context of modern drug discovery, the development of novel scaffolds that exhibit high selectivity and low toxicity is paramount. The pyrrolidine core is a privileged structure in medicinal chemistry, frequently found in approved drugs due to its ability to mimic biological amino acids and interact with various enzyme and receptor targets. The introduction of the tert-butyl group enhances lipophilicity, which can improve membrane permeability, while the acetylenic substituent offers opportunities for further derivatization via cross-coupling reactions, such as Suzuki or Sonogashira couplings. These attributes make 4-tert-butyl-2-oxo-N-(prop-2-yn-1-yl)pyrrolidine-3-carboxamide a versatile building block for generating libraries of compounds for high-throughput screening.
Recent studies have highlighted the potential of pyrrolidine derivatives in addressing unmet medical needs. For instance, modifications of the pyrrolidine ring have been explored in the development of kinase inhibitors, G protein-coupled receptor (GPCR) modulators, and antiviral agents. The specific arrangement of functional groups in 4-tert-butyl-2-oxo-N-(prop-2-yn-1-y l)pyrrolidine -3-carboxamide aligns well with these trends, as it provides a rigid scaffold that can be fine-tuned to optimize binding interactions. Moreover, the acetylenic moiety serves as a handle for appending additional pharmacophores or linker groups, enabling the creation of hybrid molecules with enhanced biological activity.
The synthesis of 4 - tert - butyl - 2 - oxo - N - ( prop - 2 - yn - 1 - yl ) py rrol idine - 3 - carbox amide involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic strategies include condensation reactions to form the pyrrolidine ring, protection-deprotection steps to handle reactive functional groups, and regioselective substitutions to introduce the desired substituents. Advances in catalytic methods have also facilitated more efficient routes to this compound, reducing both reaction times and environmental impact.
From a biological perspective, the potential therapeutic applications of 4 - tert - butyl - 2 - oxo - N - ( prop - 2 - yn - 1 - yl ) py rrol idine - 3 - carbox amide are still being explored. Initial computational studies suggest that it may interact with targets involved in pain signaling and neuroinflammation, making it a candidate for developing treatments for conditions such as chronic neuropathic pain or multiple sclerosis. Additionally, its structural features could be leveraged to design inhibitors of enzymes implicated in cancer progression or metabolic disorders. Given these possibilities, further experimental validation through in vitro and in vivo assays is warranted.
The growing interest in heterocyclic compounds like 4 - tert - butyl - 2 - oxo - N -( prop -- 2 -- yn -- 1 -- yl ) py rrol idine -- 3 -- carbox amide is also driven by technological advancements in analytical chemistry. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have become indispensable tools for characterizing complex molecular structures and understanding their conformational dynamics. These methods provide critical data for refining synthetic routes and assessing molecular interactions, ultimately contributing to more effective drug design.
In conclusion,4--tert--butyl--2--oxo--N--(prop--2--yn--1--y l )py rrol idine--3--carbox amide (CAS No .2097895--96--8) represents an exciting prospect in pharmaceutical chemistry due to its unique structural features and potential biological activities . While further research is needed to fully elucidate its therapeutic potential , its combination of rigidity , lipophilicity , and reactivity makes it a valuable scaffold for innovation . As drug discovery continues to evolve , compounds like this one will play an increasingly important role in addressing complex diseases through targeted molecular intervention .
2097895-96-8 (4-tert-butyl-2-oxo-N-(prop-2-yn-1-yl)pyrrolidine-3-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)